5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C15H15ClN2O4S2/c1-15(2)8-22-11-7-9(3-4-10(11)17-14(15)19)18-24(20,21)13-6-5-12(16)23-13/h3-7,18H,8H2,1-2H3,(H,17,19)
• InChI Key: SKQHYOFPOLHGJE-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NS(=O)(=O)C3=CC=C(S3)Cl)NC1=O)C
• Molecular Formula: C15H15ClN2O4S2
• Molecular Weight: 386.9 g/mol

Description

5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C15H15ClN2O4S2 and its molecular weight is 386.87. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibitors of Carbonic Anhydrase for Ocular Treatment

Compounds related to benzo[b]thiophene-2-sulfonamide, including 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-sulfonamide, have been explored for their potential as topically active inhibitors of ocular carbonic anhydrase. Such inhibitors are investigated for the treatment of glaucoma, indicating a significant role in ocular pharmacology. Among these, certain derivatives have shown to be potent ocular hypotensive agents, suggesting their utility in clinical applications for glaucoma treatment (Graham et al., 1989).

Antimicrobial Activity

A series of novel sulfonamides incorporating 5-chloro-2-hydroxybenzaldehyde or 5-chloro-2-hydroxybenzoic acid scaffolds, sharing a structural motif with the compound of interest, have been synthesized and evaluated for antimicrobial activity. These compounds demonstrated significant activity against various strains, including Gram-positive and Gram-negative bacteria, as well as Mycobacterium tuberculosis. The findings suggest potential applications of such sulfonamides in developing new antimicrobial agents (Krátký et al., 2012).

Catalytic Oxidative Desulfurization

Compounds structurally related to 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-sulfonamide have been utilized in the context of catalytic oxidative desulfurization. This process targets sulfur-containing compounds like benzothiophenes for conversion into their sulfones, using specific catalysts under mild conditions. Such research indicates the potential of these compounds in environmental applications, particularly in reducing sulfur content in fuels to meet environmental standards (Lu et al., 2010).